Cas no 1241-87-8 (1-Caffeoylquinic acid)
1-Caffeoylquinic acid structure
Product Name:1-Caffeoylquinic acid
CAS No:1241-87-8
MF:C16H18O9
MW:354.308725833893
MDL:MFCD10566609
CID:41116
PubChem ID:10155076
Update Time:2025-04-18
1-Caffeoylquinic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Caffeoylquinic acid
- 3,4-Dihydroxycinnamic acid (-)-1-carboxy-3,4,5-trihydroxycyclohexyl ester
- 1-O-Caffeoylquinic acid
- 1-Kaffeylchinasaeure
- Cyclohexanecarboxylicacid
- Cyclohexanecarboxylic acid, 1-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-3,4,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
- 797FE6FE-1329-4C90-9B0E-B583676AD409
- AC-6023
- NPLC-0528
- (3R,5R)-1-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3,4,5-trihydroxycyclohexane-1-carboxylic acid
- 8WO78APH4R
- Quinic acid, 1-caffeoyl-
- Quinic acid, 1-caffeoyl-, E-
- AKOS025402172
- CYCLOHEXANECARBOXYLIC ACID, 1-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,4,5-TRIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
- 928005-87-2
- HY-N0460
- 2848CBC5-0661-43ED-9EB3-3CDD3AB3BCCD
- CHEBI:136555
- Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (-)-, 1-(3,4-dihydroxycinnamate)
- ACon1_000282
- trans-1-o-Caffeoylquinic acid
- PD125742
- Cyclohexanecarboxylic acid, 1-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,4,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
- 1241-87-8
- AKOS040760125
- DTXSID001308334
- 1-O-(trans-caffeoyl)quinic acid
- MS-25508
- UNII-8WO78APH4R
- Q27271129
- 1-Cqa
- SCHEMBL18180785
- CYCLOHEXANECARBOXYLIC ACID, 1-(((2E)-3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,4,5-TRIHYDROXY-, (1.ALPHA.,3R,4.ALPHA.,5R)-
- Cyclohexanecarboxylic acid, 1-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,4,5-trihydroxy-, (1alpha,3R,4alpha,5R)-
- (1S,3R,4S,5R)-1-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-3,4,5-trihydroxycyclohexane-1-carboxylic acid
- NCGC00180712-02!(3R,5R)-1-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3,4,5-trihydroxycyclohexane-1-carboxylic acid
- NCGC00180712-01
- CS-0008987
- Cinnamic acid, 3,4-dihydroxy-, (-)-1-carboxy-3,4,5-trihydroxycyclohexyl ester
- SCHEMBL6240053
- 1-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-3,4,5-trihydroxycyclohexane-1-carboxylic acid
- 1-(3,4-Dihydroxycinnamoyl)quinic acid
- PD125743
- PD130365
- 1-[3-(3,4-Dihydroxyphenyl)prop-2-enoyloxy]-3,4,5-trihydroxycyclohexane-1-carboxylic acid
- FT-0686559
- AKOS032962069
- Cyclohexanecarboxylic acid, 1-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-3,4,5-trihydroxy-, (1a,3R,4a,5R),Cyclohexanecarboxylic acid, 1,3,4,5-tetrahydroxy-, (-)-, 1-(3,4-dihydroxycinnamate),Cinnamic acid, 3,4-dihydroxy-, (-)-1-carboxy-3,4,5-trihydroxycyclohexyl ester
-
- MDL: MFCD10566609
- Inchi: 1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(21)25-16(15(23)24)6-11(19)14(22)12(20)7-16/h1-5,11-12,14,17-20,22H,6-7H2,(H,23,24)/b4-2+/t11-,12-,14?,16?/m1/s1
- InChI Key: GWTUHAXUUFROTF-AVXJPILUSA-N
- SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C1(C(=O)O)C[C@H](C([C@@H](C1)O)O)O
Computed Properties
- Exact Mass: 354.09500
- Monoisotopic Mass: 354.09508215 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 354.31
- XLogP3: -0.4
- Topological Polar Surface Area: 165Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.65
- Melting Point: No data available
- Boiling Point: 636.2±55.0 °C at 760 mmHg
- Flash Point: 234.5±25.0 °C
- Refractive Index: 1.69
- PSA: 164.75000
- LogP: -0.64590
1-Caffeoylquinic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended condition sin the description
1-Caffeoylquinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0460-1mg |
1-Caffeoylquinic acid |
1241-87-8 | 99.06% | 1mg |
¥850 | 2024-04-20 | |
| MedChemExpress | HY-N0460-5mg |
1-Caffeoylquinic acid |
1241-87-8 | 99.06% | 5mg |
¥2100 | 2024-04-20 | |
| ChemFaces | CFN99121-10mg |
1-Caffeoylquinic acid |
1241-87-8 | >=98% | 10mg |
$350 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0028-20mg |
1-Caffeoylquinic acid |
1241-87-8 | HPLC≥98% | 20mg |
¥4400元 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1051-50 mg |
1-Caffeoylquinic acid |
1241-87-8 | 99.16% | 50mg |
¥18600.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1051-100 mg |
1-Caffeoylquinic acid |
1241-87-8 | 99.16% | 100MG |
¥27900.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1051-200 mg |
1-Caffeoylquinic acid |
1241-87-8 | 99.16% | 200mg |
¥41850.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BPF9121-10mg |
1-O-Caffeoylquinic acid |
1241-87-8 | 98% | 10mg |
$150 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BPF9121-5mg |
1-O-Caffeoylquinic acid |
1241-87-8 | 98% | 5mg |
$96 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BPF9121-20mg |
1-O-Caffeoylquinic acid |
1241-87-8 | 98% | 20mg |
$250 | 2023-09-20 |
1-Caffeoylquinic acid Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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